Cas no 370861-59-9 ((2R)-5-bromo-2,3-dihydro-1h-inden-2-ylamine hydrochloride)

(2R)-5-bromo-2,3-dihydro-1H-inden-2-ylamine hydrochloride is a chiral amine derivative with a brominated indane core, serving as a valuable intermediate in pharmaceutical and organic synthesis. Its stereospecific (R)-configuration ensures high enantiopurity, making it suitable for asymmetric synthesis and drug development. The bromine substituent at the 5-position enhances reactivity for further functionalization, while the hydrochloride salt improves stability and solubility. This compound is particularly useful in the preparation of bioactive molecules, including CNS-targeting agents, due to its rigid indane scaffold. Its well-defined structure and synthetic versatility make it a preferred choice for researchers requiring precise chiral building blocks in medicinal chemistry.

(2R)-5-bromo-2,3-dihydro-1h-inden-2-ylamine hydrochloride structure

370861-59-9 structure

Product Name:(2R)-5-bromo-2,3-dihydro-1h-inden-2-ylamine hydrochloride

CAS No:370861-59-9

MF:C₉H₁₁BrClN

MW:248.547340631485

CID:2184453

PubChem ID:75176181

Update Time:2025-11-01

(2R)-5-bromo-2,3-dihydro-1h-inden-2-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- (2R)-5-bromo-2,3-dihydro-1h-inden-2-ylamine hydrochloride
- (R)-5-Bromo-2,3-dihydro-1H-inden-2-amine hydrochloride
- (2R)-5-bromo-2,3-dihydro-1H-inden-2-amine hydrochloride
- 807-264-3
- MFCD09907904
- CS-0130635
- 370861-59-9
- AKOS024255664
- (2R)-5-bromo-2,3-dihydro-1H-inden-2-amine;hydrochloride
- DB-257587
- MDL： MFCD09907904
- Inchi： 1S/C9H10BrN.ClH/c10-8-2-1-6-4-9(11)5-7(6)3-8;/h1-3,9H,4-5,11H2;1H/t9-;/m1./s1
- InChI Key： ZYIZCCGZFWRSTN-SBSPUUFOSA-N
- SMILES： BrC1C=CC2=C(C=1)C[C@@H](C2)N.Cl

Computed Properties

Exact Mass: 246.97634Da
Monoisotopic Mass: 246.97634Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 148
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26Å²

(2R)-5-bromo-2,3-dihydro-1h-inden-2-ylamine hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(2R)-5-bromo-2,3-dihydro-1h-inden-2-ylamine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM270237-1g	(R)-5-Bromo-2,3-dihydro-1H-inden-2-amine hydrochloride	370861-59-9	95%	1g	$1614	2022-09-01
Chemenu	CM270237-500mg	(R)-5-Bromo-2,3-dihydro-1H-inden-2-amine hydrochloride	370861-59-9	95%	500mg	$***	2023-03-31
Key Organics Ltd	CS-4105-1MG	(2R)-5-bromo-2,3-dihydro-1H-inden-2-ylamine hydrochloride	370861-59-9	>97%	1mg	£37.00	2025-02-08
Key Organics Ltd	CS-4105-5MG	(2R)-5-bromo-2,3-dihydro-1H-inden-2-ylamine hydrochloride	370861-59-9	>97%	5mg	£46.00	2025-02-08
Key Organics Ltd	CS-4105-10MG	(2R)-5-bromo-2,3-dihydro-1H-inden-2-ylamine hydrochloride	370861-59-9	>97%	10mg	£63.00	2025-02-08
Key Organics Ltd	CS-4105-0.5G	(2R)-5-bromo-2,3-dihydro-1H-inden-2-ylamine hydrochloride	370861-59-9	>97%	0.5g	£660.00	2025-02-08
A2B Chem LLC	AG13501-1mg	(2R)-5-BROMO-2,3-DIHYDRO-1H-INDEN-2-YLAMINE HYDROCHLORIDE	370861-59-9	>97%	1mg	$201.00	2024-04-20
A2B Chem LLC	AG13501-5mg	(2R)-5-BROMO-2,3-DIHYDRO-1H-INDEN-2-YLAMINE HYDROCHLORIDE	370861-59-9	>97%	5mg	$214.00	2024-04-20
A2B Chem LLC	AG13501-10mg	(2R)-5-BROMO-2,3-DIHYDRO-1H-INDEN-2-YLAMINE HYDROCHLORIDE	370861-59-9	>97%	10mg	$240.00	2024-04-20
A2B Chem LLC	AG13501-500mg	(2R)-5-BROMO-2,3-DIHYDRO-1H-INDEN-2-YLAMINE HYDROCHLORIDE	370861-59-9	>97%	500mg	$1131.00	2024-04-20